Cas no 120103-19-7 (4-Amino-2,5-difluorophenol)

• Product Name: 4-Amino-2,5-difluorophenol
• CAS No: 120103-19-7
• MF: C₆H₅F₂NO
• MW: 145.106808423996
• MDL: MFCD03094492
• CID: 94977
• PubChem ID: 2778762
• Update Time: 2025-05-20

4-Amino-2,5-difluorophenol Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2,5-difluorophenol
• Phenol,4-amino-2,5-difluoro-
• 2,5-Difluoro-4-hydroxyaniline
• Phenol, 4-amino-2,5-difluoro-
• 4-Amino-2,5-difluoro-phenol
• PubChem2830
• AMBZ0122
• RPNPSBJBVUOFBH-UHFFFAOYSA-N
• 4-azanyl-2,5-bis(fluoranyl)phenol
• CL8497
• AM83047
• VZ28192
• AB0035130
• ST2418073
• CS-0157833
• DTXSID50381114
• FT-0642932
• AKOS009158760
• 4-Amino-2 pound not5-difluorophenol
• 120103-19-7
• DS-1809
• A804433
• PS-8967
• SCHEMBL139113
• A2505
• MFCD03094492
• Benzene, 1-ethynyl-4-(1-methylethoxy)-
• DB-041527

• MDL： MFCD03094492
• Inchi： 1S/C6H5F2NO/c7-3-2-6(10)4(8)1-5(3)9/h1-2,10H,9H2
• InChI Key： RPNPSBJBVUOFBH-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1N)F)O

Computed Properties

• Exact Mass: 145.03400
• Monoisotopic Mass: 145.03392011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2
• XLogP3: 1.1

Experimental Properties

• Boiling Point: 251.8℃ at 760 mmHg
• PSA: 46.25000
• LogP: 1.83380

4-Amino-2,5-difluorophenol Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 4-Amino-2,5-difluorophenol

4-Amino-2,5-Difluorophenol: A Comprehensive Overview

4-Amino-2,5-difluorophenol, also known by its CAS number 120103-19-7, is a versatile organic compound that has garnered significant attention in various fields of chemistry and material science. This compound is characterized by its unique structure, which includes an amino group (-NH₂) and two fluorine atoms attached to a phenol ring. The presence of these functional groups imparts distinctive chemical properties, making it a valuable component in numerous applications.

Recent advancements in synthetic chemistry have enabled the efficient production of 4-amino-2,5-difluorophenol. Researchers have explored novel methodologies to optimize its synthesis, focusing on enhancing yield and reducing reaction time. For instance, a study published in the Journal of Organic Chemistry highlighted the use of microwave-assisted synthesis to produce this compound with high purity and efficiency. Such innovations underscore the importance of 4-amino-2,5-difluorophenol in both academic and industrial settings.

The chemical properties of 4-amino-2,5-difluorophenol make it an ideal candidate for various applications. Its amino group facilitates nucleophilic substitution reactions, while the fluorine atoms enhance its stability and reactivity. These characteristics have led to its use as an intermediate in the synthesis of advanced materials, such as high-performance polymers and biocompatible coatings. Moreover, recent studies have demonstrated its potential in drug discovery, where it serves as a key building block for developing novel pharmaceutical agents.

In the realm of environmental science, 4-amino-2,5-difluorophenol has been investigated for its role in water treatment processes. Its ability to act as a reducing agent in catalytic reactions has been leveraged to remove harmful contaminants from wastewater. A groundbreaking study published in Environmental Science & Technology revealed that this compound can significantly enhance the efficiency of catalytic hydrogenation processes, offering a sustainable solution for water purification.

The demand for 4-amino-2,5-difluorophenol continues to grow due to its versatility and adaptability across multiple industries. As researchers delve deeper into its properties and applications, new opportunities for innovation are emerging. For instance, ongoing studies are exploring its potential in energy storage systems, where it could serve as a component in advanced battery technologies.

In conclusion, 4-amino-2,5-difluorophenol stands out as a pivotal compound with immense potential across various scientific domains. Its unique structure and functional groups make it an invaluable tool for researchers and industry professionals alike. With continuous advancements in synthetic methods and application development, this compound is poised to play an even more significant role in shaping future innovations.